3-(Propan-2-yl)-1-[(pyridin-3-ylmethyl)amino]pyrido[1,2-a]benzimidazole-4-carbonitrile
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Description
3-(Propan-2-yl)-1-[(pyridin-3-ylmethyl)amino]pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H19N5 and its molecular weight is 341.418. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
A novel series of pyrido[1,2-a]benzimidazoles, including the compound , has been synthesized through various chemical reactions. These syntheses often involve condensation reactions with chromones, chromone-3-carboxylic acids, and other related compounds, demonstrating the chemical reactivity and versatility of this compound in creating new molecules (Ibrahim, 2013). Similar synthesis methods have been developed for related compounds, offering insights into the chemical behavior of this specific benzimidazole derivative (Sayed et al., 2002).
Antimicrobial and Antifungal Activities
Research indicates that derivatives of similar compounds exhibit notable antimicrobial and antifungal activities. This suggests potential applications of 3-(Propan-2-yl)-1-[(pyridin-3-ylmethyl)amino]pyrido[1,2-a]benzimidazole-4-carbonitrile in the field of infectious disease research and drug development (Al-Omran et al., 2002).
Anticancer Potential
Compounds structurally similar to this benzimidazole derivative have been found to possess significant antiproliferative activities against cancer cell lines, indicating potential research applications in oncology. For instance, studies have shown that certain benzimidazole carbonitriles can disrupt the cell cycle and induce apoptosis in cancer cells, highlighting their potential as anticancer agents (Sarhan et al., 2010).
Fluorescence and Molecular Probing
Benzimidazole derivatives have been studied for their fluorescent properties, suggesting potential applications in molecular biology and chemistry as fluorescent probes or markers. This could extend to the compound , offering opportunities for its use in detecting and studying biological molecules and processes (Rangnekar & Rajadhyaksha, 1986).
Properties
IUPAC Name |
3-propan-2-yl-1-(pyridin-3-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5/c1-14(2)16-10-20(24-13-15-6-5-9-23-12-15)26-19-8-4-3-7-18(19)25-21(26)17(16)11-22/h3-10,12,14,24H,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDXPTVMSWUHNL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C2=NC3=CC=CC=C3N2C(=C1)NCC4=CN=CC=C4)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.